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Compound of Interest

Compound Name: Sorbyl acetate

Cat. No.: B072696 Get Quote

An In-depth Technical Guide to the Safety of Sorbyl Acetate (CAS 1516-17-2)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data, handling

procedures, and experimental protocols associated with Sorbyl acetate (CAS 1516-17-2). The

information is compiled from various safety data sheets and scientific resources to ensure a

thorough understanding for professionals in research and drug development.

Chemical and Physical Properties
Sorbyl acetate, also known as (2E,4E)-2,4-Hexadienyl acetate, is an organic compound with

the molecular formula C8H12O2.[1][2][3] It is recognized for its powerful, sweet, and fruity

aroma, often compared to pineapple, and is used as a flavoring and fragrance agent.[2][3][4][5]

It appears as a colorless to pale yellow liquid.[2][4][5]

Table 1: Physicochemical Properties of Sorbyl Acetate
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Property Value Source(s)

CAS Number 1516-17-2 [1][2][4]

Molecular Formula C8H12O2 [1][2][3]

Molecular Weight 140.18 g/mol [1][2][3]

Density 0.908 - 0.932 g/cm³ @ 25°C [1][2][4]

Boiling Point 186.5 - 193 °C at 760 mmHg [1]

100 °C at 20 mmHg [3]

Flash Point 71.11 °C - 83 °C (Closed Cup) [1][4][6]

Refractive Index 1.454 - 1.478 @ 20°C [1][4][5]

Solubility
Practically insoluble in water;

Soluble in ethanol.
[2][3]

Vapor Pressure 0.7±0.4 mmHg at 25°C [1]

logP 1.91 [1]

Toxicological Data
Toxicological assessment is critical for safe handling in a laboratory setting. Sorbyl acetate is

classified as causing serious eye damage.[3]

Table 2: Acute Toxicity Data for Sorbyl Acetate

Test Type Species Route Dose Effect Source(s)

LD50 Rat Oral 4125 mg/kg - [7]

LD50 Rat Oral 4360 µL/kg - [8]

LD50 Rabbit Dermal (Skin) 2384 mg/kg - [7]

LD50 Rabbit Dermal (Skin) 2520 µL/kg - [8]

Standard

Draize test
Rabbit Dermal (Skin) Not specified Skin Irritation [1]
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Key Toxicological Hazards:

Eye Irritation: Severely irritating to eyes, with a risk of serious and permanent damage.[4][6]

[7][8]

Skin Irritation: Mildly irritating to the skin.[6][7]

Skin Sensitization: A similar substance has been shown to cause skin sensitization in animal

tests, suggesting a potential for allergic reactions upon repeated contact.[6][7]

Carcinogenicity: Not classified as a probable, possible, or confirmed human carcinogen by

IARC.[1]

Hazard Identification and Safety Precautions
According to the Globally Harmonized System (GHS), Sorbyl acetate is classified with the

following hazard statement:

H318: Causes serious eye damage.[3]

This corresponds to the risk phrase R41: Risk of serious damage to eyes.[4][8]

Personal Protective Equipment (PPE) and Engineering
Controls
A clear workflow for handling hazardous chemicals is essential.
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Preparation

Handling Procedure

Storage & Disposal

Conduct Risk Assessment

Ensure Adequate Ventilation
(Fume Hood)

Gather Required PPE

Wear PPE:
- Tightly fitting safety goggles

- Face shield (8-inch minimum)
- Chemical-resistant gloves (e.g., Nitrile)

- Lab coat

Begin Work

Avoid Inhalation of Vapors/Mist Keep Away From Ignition Sources
(No Smoking) Prevent Electrostatic Charge Build-up

Store in a Cool, Dry, Well-Ventilated Place

After Use

Keep Container Tightly Closed and Upright

Dispose of as Hazardous Waste via
Professional Disposal Service

Click to download full resolution via product page

Caption: General workflow for safely handling Sorbyl acetate.
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Recommended PPE:

Eye/Face Protection: Tightly fitting safety goggles and a face shield (8-inch minimum) are

mandatory.[1]

Skin Protection: Wear chemical-resistant gloves and a lab coat. Contaminated gloves should

be disposed of properly after use.[1]

Respiratory Protection: If ventilation is inadequate, use a NIOSH (US) or CEN (EU)

approved respirator.[1]

Handling and Storage:

Avoid inhaling vapor or mist.[1]

Keep away from heat, sparks, and open flames. Measures should be taken to prevent the

buildup of electrostatic charge.[1]

Store in a cool, dry, and well-ventilated area. Containers must be kept tightly closed and

upright to prevent leakage.[1][6]

Emergency and First Aid Procedures
Immediate and appropriate first aid is crucial in the event of exposure.
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Eye Contact Skin Contact Inhalation

Exposure Event

Rinse cautiously with water for at least 15 minutes Wash off with soap and plenty of water Move person into fresh air

Remove contact lenses, if present and easy to do

Continue rinsing

Immediately call a POISON CENTER or physician

If irritation or rash occurs:
Get medical advice/attention

Wash contaminated clothing before reuse

If not breathing, give artificial respiration

Consult a physician

Click to download full resolution via product page

Caption: First aid procedures for Sorbyl acetate exposure.

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, removing contact

lenses if possible. Seek immediate medical attention.[1][7]

Skin Contact: Wash the affected area with soap and plenty of water. If skin irritation persists,

consult a physician.[1][7]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide artificial respiration

and consult a physician.[1]

Accidental Release: Evacuate the area and ensure adequate ventilation. Remove all sources

of ignition. Contain the spillage using an electrically protected vacuum cleaner or by wet-

brushing and place it in a suitable, closed container for disposal. Do not let the product enter

drains.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b072696?utm_src=pdf-body-img
https://www.benchchem.com/product/b072696?utm_src=pdf-body
https://www.chemsrc.com/en/cas/1516-17-2_701190.html
https://downloads.regulations.gov/EPA-HQ-OPPT-2019-0495-0002/attachment_1.pdf
https://www.chemsrc.com/en/cas/1516-17-2_701190.html
https://downloads.regulations.gov/EPA-HQ-OPPT-2019-0495-0002/attachment_1.pdf
https://www.chemsrc.com/en/cas/1516-17-2_701190.html
https://www.chemsrc.com/en/cas/1516-17-2_701190.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072696?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols Cited
Toxicology Testing
The toxicological data presented in this guide are derived from standard experimental

protocols.

LD50 Studies: The oral LD50 in rats and dermal LD50 in rabbits were determined according

to a study published in Toxicology and Applied Pharmacology in 1974.[7][8]

Draize Test: Skin irritation was observed in rabbits using the Standard Draize test, as

referenced in "Prehled Prumyslove Toxikologie; Organicke Latky" (1986).[1] This test

involves applying the substance to the shaved skin of rabbits and observing for signs of

irritation over a period.

Synthesis Methods
Understanding the synthesis of Sorbyl acetate can provide insight into potential impurities and

handling considerations.

Method 1: Acetylation

Method 2: From Aldehydes

Sorbyl Alcohol

Sorbyl Acetate Acid Catalyst
60-80°C, 4-6h 

Acetic Anhydride
(or Acetic Acid)

 Acid Catalyst
60-80°C, 4-6h 

Acetaldehyde +
Crotonaldehyde Sorbyl Aldehyde Aldol Condensation Sorbyl Alcohol

 Reduction
(e.g., NaBH4) Sorbyl Acetate Acetylation 

Click to download full resolution via product page

Caption: Common synthesis pathways for Sorbyl acetate.
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Acetylation of Sorbyl Alcohol: This is a direct method involving the reaction of sorbyl alcohol

with an acetylating agent like acetic anhydride. One specific protocol uses catalytic sodium

acetate at 60–80°C for 4–6 hours, achieving over 90% conversion.[2][9]

Reductive Acylation from Sorbyl Aldehyde: This two-step process begins with the formation

of sorbyl aldehyde via an aldol condensation. The aldehyde is then reduced to sorbyl alcohol

(e.g., using sodium borohydride in ethanol), followed by acetylation to yield the final product.

[2][9]

This guide is intended for informational purposes for trained professionals. Always refer to the

most current and complete Safety Data Sheet (SDS) provided by your supplier before handling

this chemical and adhere to all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b072696#sorbyl-acetate-cas-number-1516-17-2-
safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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